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Compound of Interest

Compound Name: 3,4-Dimethylfuran

Cat. No.: B029692

Technical Guide to the Physical Properties of
3,4-Dimethylfuran

For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of the key physical properties of 3,4-

Dimethylfuran, specifically its boiling point and density. The information is presented to
support research and development activities where this compound is utilized.

Physical Properties of 3,4-Dimethylfuran

3,4-Dimethylfuran is a heterocyclic organic compound. An understanding of its physical
properties is essential for its proper handling, application, and for the design of chemical
processes.

Quantitative Data Summary

The table below summarizes the key physical properties of 3,4-Dimethylfuran.
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Physical Property Value Units Conditions
Boiling Point 103.2 + 9.0[1] °C At 760 mmHg
103.00 to 104.00
°C At 760.00 mm Hg
(est)[2]
Density 0.9+£0.1[1] g/cm3 Standard Conditions

Experimental Protocols

The following sections detail standard laboratory methodologies for the determination of the
boiling point and density of organic liquids like 3,4-Dimethylfuran.

Determination of Boiling Point (Capillary Method)

This method is a common micro-scale technique for determining the boiling point of a liquid.
Apparatus:
e Thiele tube or similar heating bath (e.g., oil bath)

Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or hot plate)

Stand and clamps
Procedure:
e Asmall amount of 3,4-Dimethylfuran is placed into the small test tube.

o Acapillary tube, sealed at one end, is inverted and placed into the test tube containing the
liquid.
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e The test tube is attached to a thermometer, ensuring the bulb of the thermometer is level
with the sample.

e The entire assembly is clamped and immersed in a Thiele tube or oil bath.
e The bath is heated gently and evenly.
o As the temperature rises, air trapped in the capillary tube will slowly bubble out.

o When the boiling point of the liquid is reached, a rapid and continuous stream of bubbles will
emerge from the open end of the capillary tube.

e The heat source is removed, and the bath is allowed to cool slowly.

e The boiling point is the temperature at which the liquid begins to enter the capillary tube.

Determination of Density (Pycnometer Method)

A pycnometer is a flask with a specific, accurately known volume, used to determine the
density of a liquid with high precision.

Apparatus:

Pycnometer (specific gravity bottle)

Analytical balance

Thermometer

Water bath

Procedure:

e The empty pycnometer is thoroughly cleaned, dried, and its mass is accurately measured
using an analytical balance (m_pyc).

e The pycnometer is filled with distilled water of a known temperature and its mass is
measured (m_pyc+water). The temperature of the water should be recorded.
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e The mass of the water is calculated (m_water = m_pyc+water - m_pyc).

» The volume of the pycnometer at that temperature can be calculated using the known
density of water at that temperature (V = m_water / p_water).

e The pycnometer is then emptied, dried, and filled with 3,4-Dimethylfuran at the same
temperature.

e The mass of the pycnometer filled with 3,4-Dimethylfuran is measured (m_pyc+sample).
e The mass of the 3,4-Dimethylfuran is calculated (m_sample = m_pyc+sample - m_pyc).

o The density of the 3,4-Dimethylfuran is then calculated using the formula: p_sample =
m_sample / V.

Logical Relationships

The following diagram illustrates the direct relationship between the chemical compound, 3,4-
Dimethylfuran, and its fundamental physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]

o 2. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

» To cite this document: BenchChem. [Physical properties of 3,4-Dimethylfuran (boiling point,
density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b029692#physical-properties-of-3-4-dimethylfuran-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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